Cas no 1823244-20-7 (benzyl N-(4-formyl-2-nitrophenyl)carbamate)

• Product Name: benzyl N-(4-formyl-2-nitrophenyl)carbamate
• CAS No: 1823244-20-7
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 6383276
• PubChem ID: 165914933
• Update Time: 2025-10-21

benzyl N-(4-formyl-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1823244-20-7
• EN300-12640906
• benzyl N-(4-formyl-2-nitrophenyl)carbamate

• Inchi： 1S/C15H12N2O5/c18-9-12-6-7-13(14(8-12)17(20)21)16-15(19)22-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,16,19)
• InChI Key： KJHGHNHFOGWLNL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C=O)=CC=1[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on benzyl N-(4-formyl-2-nitrophenyl)carbamate

Comprehensive Overview of Benzyl N-(4-formyl-2-nitrophenyl)carbamate (CAS No. 1823244-20-7)

Benzyl N-(4-formyl-2-nitrophenyl)carbamate (CAS No. 1823244-20-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, biochemical research, and material science. Its unique molecular structure, featuring a benzyl carbamate group and a nitro-substituted aromatic aldehyde, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing novel drug candidates and functional materials.

In recent years, the demand for high-purity intermediates like Benzyl N-(4-formyl-2-nitrophenyl)carbamate has surged due to advancements in targeted drug delivery and precision medicine. This compound’s aldehyde and nitro functional groups enable selective reactions, which are critical for constructing heterocyclic compounds—a key focus in anticancer and antiviral research. Its CAS No. 1823244-20-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From an industrial perspective, Benzyl N-(4-formyl-2-nitrophenyl)carbamate is often discussed alongside green chemistry trends. Laboratories prioritize sustainable synthesis methods to minimize waste, aligning with global ESG (Environmental, Social, and Governance) goals. The compound’s compatibility with catalytic reactions and microwave-assisted synthesis further enhances its appeal for process optimization.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1823244-20-7. Purity and stability data are crucial for users, especially in GMP-compliant applications. Common queries include "How to store Benzyl N-(4-formyl-2-nitrophenyl)carbamate?"—answers emphasize protection from light and moisture at recommended temperatures.

The compound’s role in peptide coupling and protecting group strategies is another hot topic. Its carbamate moiety is instrumental in solid-phase synthesis, a technique pivotal for bioconjugation and proteomics. Researchers also explore its derivatives for fluorescence labeling, leveraging the nitro-aromatic scaffold’s photophysical properties.

In summary, Benzyl N-(4-formyl-2-nitrophenyl)carbamate (CAS No. 1823244-20-7) bridges multiple scientific disciplines. Its applications span from drug discovery to advanced material design, driven by its reactive versatility and alignment with cutting-edge research trends. As innovation accelerates, this compound remains a staple in high-value chemical synthesis.